Cas no 1805147-69-6 (3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid)

• Product Name: 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid
• CAS No: 1805147-69-6
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4804198
• Update Time: 2025-06-08

3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-6(10)5-1-3(8(14)15)4(2-12)7(11)13-5/h1,6H,2,12H2,(H,14,15)
• InChI Key： OEBKWNSNQVFYHG-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(C(=O)O)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid

Introduction to 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1805147-69-6)

3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid, identified by its CAS number 1805147-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen-containing pyridine ring. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and an iodopyridine core, makes it a versatile intermediate in the synthesis of biologically active molecules.

The aminomethyl group at the 3-position of the pyridine ring introduces a reactive amine functionality, which can participate in various chemical transformations such as condensation reactions, nucleophilic substitutions, and coupling reactions. This feature is particularly valuable in drug discovery, where amine groups are frequently incorporated into pharmacophores due to their ability to form hydrogen bonds and interact with biological targets. The difluoromethyl group at the 6-position is another critical moiety that enhances the lipophilicity and metabolic stability of the compound. Fluorine atoms are well-known for their ability to modulate pharmacokinetic properties, making fluorinated compounds attractive in medicinal chemistry.

The iodopyridine core of this compound serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of novel therapeutic agents. The iodine atom is a preferred electrophile in such transformations, enabling efficient and selective bond-forming reactions with boronic acids or stannyl reagents.

Recent advancements in synthetic methodologies have highlighted the utility of 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid as a key building block in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its application in generating potent kinase inhibitors, which play a crucial role in oncology research. The combination of an amine group for hydrogen bonding interactions and a difluoromethyl group for lipophilic modulation provides an optimal balance for achieving high binding affinity to biological targets.

In addition to its role as a synthetic intermediate, this compound has been explored in the context of drug delivery systems. The pyridine scaffold is known to enhance cell membrane permeability, making it suitable for designing prodrugs or bioavailable formulations. The presence of both polar (amine) and non-polar (difluoromethyl) regions also facilitates interactions with cellular components, potentially improving drug uptake and distribution.

Current research trends indicate that 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid is being leveraged in the development of next-generation therapeutics targeting neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter pathways, and the unique structural features of this molecule may contribute to its efficacy in treating conditions such as Alzheimer's disease or Parkinson's disease. The iodine atom further allows for derivatization strategies that can enhance blood-brain barrier penetration, a critical factor for central nervous system therapies.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are reminiscent of bioactive natural products, suggesting that derivatives may exhibit interesting biological activities relevant to crop protection or industrial processes. Furthermore, the versatility of its functional groups makes it a valuable candidate for designing advanced materials with tailored properties.

From a synthetic chemistry perspective, 3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid exemplifies the importance of multifunctional intermediates in streamlining drug discovery pipelines. The ability to perform multiple transformations on this single scaffold reduces the number of synthetic steps required to obtain lead compounds, thereby accelerating development timelines. This efficiency is particularly crucial in industries where rapid innovation is essential for competitive advantage.

In conclusion,3-(Aminomethyl)-6-(difluoromethyl)-2-iodopyridine-4-carboxylic acid (CAS No. 1805147-69-6) represents a significant asset in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it indispensable for designing novel therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications for this compound, its importance is expected to grow further, solidifying its position as a cornerstone molecule in pharmaceutical innovation.